Cas no 2172524-12-6 (5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2172524-12-6
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6615482
• PubChem ID: 165802416
• Update Time: 2025-06-12

5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• 5-bromo-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2172524-12-6
• EN300-1483622

• Inchi： 1S/C27H23BrN2O5/c28-16-10-11-23(21(14-16)24(31)32)29-25(33)27(12-5-13-27)30-26(34)35-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-11,14,22H,5,12-13,15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： KJPKOBIWFJNLGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Recent Advances in the Synthesis and Applications of 5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2172524-12-6)

In recent years, the compound 5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2172524-12-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis, drug discovery, and bioconjugation applications. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and therapeutic relevance.

The synthesis of 5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclobutane ring formation and the introduction of the bromo substituent. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for downstream applications.

One of the most notable applications of this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative facilitates the stepwise assembly of peptides, offering advantages such as mild deprotection conditions and compatibility with a wide range of solvents. Researchers have successfully incorporated this compound into the synthesis of cyclic peptides, which are increasingly recognized for their enhanced stability and bioavailability compared to their linear counterparts.

Beyond peptide synthesis, 5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid has been explored for its potential in targeted drug delivery systems. The bromo functional group allows for further derivatization, enabling the attachment of therapeutic payloads or imaging agents. Recent preclinical studies have demonstrated the compound's utility in creating antibody-drug conjugates (ADCs), where it serves as a linker between monoclonal antibodies and cytotoxic drugs. This approach holds promise for improving the specificity and efficacy of cancer treatments.

In addition to its applications in drug development, this compound has also been investigated for its role in chemical biology tools. For instance, it has been used to develop activity-based probes (ABPs) for studying enzyme function in complex biological systems. The cyclobutane moiety provides rigidity to the probe, enhancing its binding affinity and selectivity for target enzymes. Such tools are invaluable for elucidating disease mechanisms and identifying new therapeutic targets.

Despite these advancements, challenges remain in the large-scale production and commercialization of 5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid. Current research efforts are focused on streamlining synthetic routes and reducing costs to make the compound more accessible for industrial applications. Furthermore, ongoing studies are evaluating its pharmacokinetic and toxicological profiles to ensure its safety and efficacy in clinical settings.

In conclusion, 5-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2172524-12-6) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique structural features and functional groups enable diverse applications, from peptide synthesis to targeted drug delivery. As research continues to uncover new uses and optimize its properties, this compound is poised to play an increasingly important role in advancing therapeutic innovations.